Cas no 185839-47-8 (2-(11-sulfanylundecyl)benzene-1,4-diol)

2-(11-sulfanylundecyl)benzene-1,4-diol structure

185839-47-8 structure

Product Name:2-(11-sulfanylundecyl)benzene-1,4-diol

CAS No:185839-47-8

Molecular Formula:C_₁₇H_₂₈O_₂S

Molecular Weight:296.468024253845

CID:1382736

PubChem ID:329764415

2-(11-sulfanylundecyl)benzene-1,4-diol Properties

Names and Identifiers

- 2-(11-sulfanylundecyl)benzene-1,4-diol
- 11-(2,5-dihydroxyphenyl)-1-mercaptoundecane
- 11-Mercaptoundecylhydroquinone
- 2-(11-Mercaptoundecyl)-1,4-benzenediol
- CTK8C6186
- ACMC-20aozd
- 2-(11-mercaptoundecyl)hydroquinone
- MUH
- 11-Mercaptoundecylhydroquinone, 95%
- 2-(11-mercaptoundecyl) hydroquinone
- SCHEMBL3191013
- DTXSID50746401
- 185839-47-8
- MDL： MFCD16876784
- InChIKey： DYYJRXGKNZGOIX-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H28O2S/c18-16-11-12-17(19)15(14-16)10-8-6-4-2-1-3-5-7-9-13-20/h11-12,14,18-20H,1-10,13H2
- SMILES： C1=CC(=C(C=C1O)CCCCCCCCCCCS)O

Computed Properties

Exact Mass: 296.18100131g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 11
Monoisotopic Mass: 296.18100131g/mol
Heavy Atom Count: 20
Complexity: 223
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 6.3
Topological Polar Surface Area: 41.5Å²

Experimental Properties

Melting Point: 86-92 °C

2-(11-sulfanylundecyl)benzene-1,4-diol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	728640-500MG	2-(11-sulfanylundecyl)benzene-1,4-diol	185839-47-8	95%	500MG	￥3417.4

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